Cas no 82772-48-3 (Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy-)

Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy- structure
82772-48-3 structure
Product name:Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy-
CAS No:82772-48-3
MF:C10H12Cl2O2
MW:235.107081413269
CID:682620
PubChem ID:71417131

Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2,2-dichloro-1-methoxyethyl)-3-methoxy-
    • 1-(2,2-dichloro-1-methoxyethyl)-3-methoxybenzene
    • 82772-48-3
    • DTXSID50836477
    • Inchi: InChI=1S/C10H12Cl2O2/c1-13-8-5-3-4-7(6-8)9(14-2)10(11)12/h3-6,9-10H,1-2H3
    • InChI Key: AWCPGOVSOUWFKD-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC(=C1)C(C(Cl)Cl)OC

Computed Properties

  • Exact Mass: 234.0214350g/mol
  • Monoisotopic Mass: 234.0214350g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 164
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 18.5Ų

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